Cas no 773132-64-2 (3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid)

3-4-(Methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic acid is a furan-based unsaturated carboxylic acid derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a methoxycarbonyl-substituted furan ring with a prop-2-enoic acid moiety, offering reactivity at both the ester and carboxylic acid functional groups. This compound is particularly useful in heterocyclic chemistry due to its ability to participate in cycloaddition and conjugate addition reactions. The presence of the methyl group on the furan ring enhances stability while maintaining reactivity. Its dual functionality allows for selective modifications, making it a versatile building block for the development of more complex molecular architectures.
3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid structure
773132-64-2 structure
Product Name:3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid
CAS No:773132-64-2
MF:C10H10O5
MW:210.183403491974
MDL:MFCD06205798
CID:5055418
PubChem ID:9102272
Update Time:2025-11-01

3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]prop-2-enoic acid
    • (E)-3-(4-methoxycarbonyl-5-methylfuran-2-yl)prop-2-enoic acid
    • HMS1773C19
    • trans-3-[4-(methoxycarbonyl)-5-methyl-fur-2-yl]acrylic acid
    • 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid
    • MDL: MFCD06205798
    • Inchi: 1S/C10H10O5/c1-6-8(10(13)14-2)5-7(15-6)3-4-9(11)12/h3-5H,1-2H3,(H,11,12)/b4-3+
    • InChI Key: YSASBCPSKJYHQL-ONEGZZNKSA-N
    • SMILES: O1C(/C=C/C(=O)O)=CC(C(=O)OC)=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 284
  • XLogP3: 1.2
  • Topological Polar Surface Area: 76.7

Experimental Properties

  • Color/Form: NA
  • Flash Point: 204.9±28.7 °C

3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid Security Information

3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid Pricemore >>

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Additional information on 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid

Comprehensive Overview of 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid (CAS No. 773132-64-2)

3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid (CAS No. 773132-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a furan ring and a prop-2-enoic acid moiety, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. The presence of the methoxycarbonyl group enhances its reactivity, making it a valuable building block for more complex molecules.

In recent years, the demand for furan-based compounds like 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid has surged, driven by their eco-friendly profile and biodegradability. This aligns with the growing global emphasis on green chemistry and sustainable manufacturing practices. The compound's CAS No. 773132-64-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its molecular structure, which includes a conjugated double bond system, also makes it a candidate for studies in photochemistry and material science.

One of the most frequently asked questions about 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid revolves around its synthesis and purification methods. Optimizing the yield and purity of this compound is critical for industrial applications, and recent advancements in catalytic processes have significantly improved its scalability. Additionally, its stability under various pH conditions and thermal resistance are topics of ongoing research, particularly for applications in controlled-release formulations and biodegradable polymers.

The compound's potential in biomedical applications is another hot topic. Studies suggest that derivatives of 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid may exhibit antioxidant properties, which could be leveraged in therapies for oxidative stress-related diseases. Its compatibility with biocompatible matrices also opens doors for use in drug delivery systems. These attributes make it a compound of interest for researchers focusing on personalized medicine and targeted therapies.

From an industrial perspective, CAS No. 773132-64-2 is often discussed in the context of high-value chemical intermediates. Its role in the synthesis of flavor and fragrance compounds is particularly noteworthy, as the furan ring contributes to unique olfactory properties. Furthermore, its application in crop protection agents highlights its importance in modern agriculture, where there is a constant need for safer and more effective alternatives to traditional pesticides.

In conclusion, 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid (CAS No. 773132-64-2) is a multifaceted compound with broad applicability across multiple industries. Its structural features, combined with its eco-friendly potential, position it as a key player in the future of sustainable chemistry. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow exponentially.

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